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Barium Dichromate: Chemical and Physical
Properties
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Compound Focus: Barium dichromate

CAS No.: 10031-16-0

Cat. No.: S1534786

The table below summarizes the key identifying information and properties of barium dichromate as found

in chemical databases [1].

Property Value | Description
Common Name barium dichromate
CAS Number 13477-01-5

Molecular Formula BaCr(_2)O(_7)
Molecular Weight 353.315 g/mol

Synonyms Barium bichromate; Dichromic acid, barium salt; Barium dichromate dihydrate [1].

Synthesis Pathways for Related Chromate Pigments

The search results detail the historical synthesis of various yellow chromate pigments, which share

methodological similarities with the potential synthesis of barium dichromate [2].
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Synthesis of Barium Chromate (BaCrOa)

This is a precipitation reaction, and the general workflow is as follows:

Start Preparation

l

Prepare precursor solutions:
- Barium salt solution (e.g., Ba(NO3)2, BaCl2)
- Chromate/Dichromate solution (e.g., Na2CrO4, K2CrOa)

l

Slowly add barium salt solution
to the chromate solution
with constant stirring

l

Precipitate forms
(BaCrOa)

l

Filter the precipitate

l

Wash precipitate thoroughly
with water

l

Dry the purified precipitate

'

Barium Chromate (BaCrO4) Powder
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¢ Precursor Solutions: The typical method involves reacting a solution of a barium salt, such as
barium nitrate (Ba(NOs)z2) or barium chloride (BaClz), with a solution of a chromate or dichromate
salt, like sodium or potassium chromate [2].
o Key Steps:
o The barium salt solution is added to the chromate solution with stirring.
o A precipitate of barium chromate forms immediately.
o The precipitate is filtered, washed thoroughly with water to remove soluble by-products (e.g.,
sodium nitrate or chloride), and then dried [2].

Potential Pathway to Barium Dichromate

The synthesis of strontium chromate (SrCrOa4) is described as using strontium chloride and sodium
dichromate [2]. An analogous reaction using a barium salt is a plausible route to barium dichromate,
which would also be an acid salt. The reaction in an aqueous system can be complex due to equilibria

between chromate (CrO4?~) and dichromate (Cr20727) ions, which are pH-dependent.

Analytical Methods for Characterization

The following techniques, used for related pigments, are essential for confirming the identity and purity of

synthesized chromates [2].

Technique Application & Identifying Features

Micro-Fourier Transform Identifies functional groups. The CrO4?>— asymmetric stretch
Infrared (U-FTIR) Spectroscopy between 1000 and 700 cm~* provides a fingerprint for
identification [2].

Micro-Raman (J-Raman) Probes the CrOa42~ stretching bands in the region of 850-950
Spectroscopy cm™, Different chromates have distinct Raman shifts [2].
X-ray Diffraction (XRD) Defines the crystal structure of the pigment and is a primary

method for conclusive identification [2].
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Critical Safety and Handling Notes

e Chromium (VI) Hazards: Compounds like chromates and dichromates are strong oxidizers and can
be carcinogenic and toxic upon ingestion, inhalation, or skin contact.

o Safe Laboratory Practice: Synthesis must be conducted with appropriate personal protective
equipment (PPE) including gloves and safety glasses, and within a properly functioning fume hood to

prevent inhalation of powders or mists.
e Waste Disposal: Waste products must be collected and disposed of according to local regulations for

toxic and heavy metal waste.

Guidance for Further Research

The searched literature provides a strong chemical foundation but lacks a explicit, step-by-step "recipe" for

barium dichromate. To proceed, I suggest:

e Consult Specialized Sources: Search for comprehensive inorganic chemistry textbooks or synthetic
chemistry handbooks (e.g., Handbook of Preparative Inorganic Chemistry).

¢ Refine Your Search: Use the CAS Number 13477-01-5 in your searches for highly specific and
reliable data from chemical supplier databases (e.g., Sigma-Aldrich) or patent literature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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